Cas no 898749-38-7 ((2-chloro-4-fluoro-phenyl)-[3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone)

(2-chloro-4-fluoro-phenyl)-[3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone structure
898749-38-7 structure
Product Name:(2-chloro-4-fluoro-phenyl)-[3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone
CAS No:898749-38-7
MF:C18H15ClFNO
MW:315.769207239151
MDL:MFCD03842381
CID:1945948
PubChem ID:24725103
Update Time:2025-04-21

(2-chloro-4-fluoro-phenyl)-[3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone Chemical and Physical Properties

Names and Identifiers

    • 2-CHLORO-4-FLUORO-3'-(3-PYRROLINOMETHYL) BENZOPHENONE
    • (2-chloro-4-fluoro-phenyl)-[3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone
    • LogP
    • (2-chloro-4-fluorophenyl)-[3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone
    • DTXSID80643499
    • 898749-38-7
    • 1-{[3-(2-chloro-4-fluorobenzoyl)phenyl]methyl}-2,5-dihydro-1H-pyrrole
    • AKOS016020914
    • 2-CHLORO-4-FLUORO-3'-(3-PYRROLINOMETHYL)BENZOPHENONE
    • (2-Chloro-4-fluorophenyl)[3-(2,5-dihydro-1H-pyrrol-1-ylmethyl)phenyl]methanone
    • MFCD03842381
    • (2-Chloro-4-fluorophenyl)(3-((2,5-dihydro-1H-pyrrol-1-yl)methyl)phenyl)methanone
    • (2-Chloro-4-fluorophenyl){3-[(2,5-dihydro-1H-pyrrol-1-yl)methyl]phenyl}methanone
    • MDL: MFCD03842381
    • Inchi: 1S/C18H15ClFNO/c19-17-11-15(20)6-7-16(17)18(22)14-5-3-4-13(10-14)12-21-8-1-2-9-21/h1-7,10-11H,8-9,12H2
    • InChI Key: ZCVBDWPUMXZBOB-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1C(C1=CC=CC(=C1)CN1CC=CC1)=O)F

Computed Properties

  • Exact Mass: 315.08300
  • Monoisotopic Mass: 315.0826200Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 4
  • Complexity: 419
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.1
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31000
  • LogP: 4.01980

(2-chloro-4-fluoro-phenyl)-[3-(2,5-dihydropyrrol-1-ylmethyl)phenyl]methanone Pricemore >>

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